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Compound of Interest

Compound Name:
4-Fluoro-2-(trifluoromethyl)benzoyl

chloride

Cat. No.: B064399 Get Quote

An In-depth Technical Guide to 4-Fluoro-2-(trifluoromethyl)benzoyl chloride

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

applications, and safety information for 4-Fluoro-2-(trifluoromethyl)benzoyl chloride, a key

intermediate in the development of pharmaceuticals, agrochemicals, and advanced materials.

This document is intended for researchers, chemists, and professionals in the field of drug

development and chemical synthesis.

Chemical Identity and Structure
4-Fluoro-2-(trifluoromethyl)benzoyl chloride is a substituted aromatic acyl chloride. The

presence of both a fluorine atom and a trifluoromethyl group on the benzene ring significantly

influences its reactivity and the properties of its derivatives. The trifluoromethyl group, a strong

electron-withdrawing group, enhances the electrophilic character of the acyl chloride, making it

a highly effective acylation reagent.[1]

Table 1: Identification and Registration Data
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Identifier Value

IUPAC Name
4-Fluoro-2-(trifluoromethyl)benzoyl
chloride

CAS Number 189807-21-4[1][2][3]

Molecular Formula C₈H₃ClF₄O[1][2]

Linear Formula FC₆H₃(CF₃)COCl[3]

Synonyms α,α,α,4-Tetrafluoro-o-toluoyl chloride[1]

MDL Number MFCD00236215[1], MFCD00061158[2][3]

PubChem CID 605680[1]

InChI
1S/C8H3ClF4O/c9-7(14)5-2-1-4(10)3-

6(5)8(11,12)13/h1-3H[3]

InChI Key OEYHURRIOWWRMD-UHFFFAOYSA-N[3]

| SMILES | Fc1ccc(C(Cl)=O)c(c1)C(F)(F)F[3] |

Physicochemical Properties
The compound is typically a colorless to light yellow liquid under standard conditions.[1][4] It is

sensitive to moisture and reacts with water.[2][4]

Table 2: Physical and Chemical Properties
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Property Value Source

Molecular Weight 226.55 g/mol [1]

Appearance
Colorless to almost colorless

clear liquid
[1]

Boiling Point 157 °C (lit.) [1][3][5]

Density 1.495 g/mL at 25 °C (lit.) [3][5]

Refractive Index n20/D 1.468 (lit.) [3][5]

Water Solubility Not miscible [4][5]

| Storage Temperature | 2-8°C |[1][3][4] |

Reactivity and Stability
Stability: The product is stable under normal handling and storage conditions.[2] It is, however,

sensitive to moisture.[4] Recommended storage is in a dry, cool, and well-ventilated place,

preferably under an inert atmosphere.[6]

Reactivity: As an acyl chloride, it is a reactive compound.

Reaction with Water: It reacts with water, which can generate heat and gases.[2]

Acylation Reactions: The enhanced electrophilic character due to the trifluoromethyl group

makes it an excellent reagent for acylation reactions.[1]

Reaction with Metals: Upon exposure to water, it can react with some metals to release

highly flammable hydrogen gas.[2]

Applications in Synthesis
4-Fluoro-2-(trifluoromethyl)benzoyl chloride is a versatile building block in organic

synthesis, valued for its ability to introduce fluorinated moieties into molecules, which can

enhance biological activity and improve physicochemical properties.[1]
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Pharmaceutical Development: It serves as a crucial intermediate in the synthesis of various

pharmaceuticals. The unique fluorinated structure is often used to modulate properties like

metabolic stability, lipophilicity, and binding affinity of drug candidates.[1]

Agrochemicals: It is used in the formulation of modern agrochemicals, including selective

herbicides and potent pesticides, contributing to improved efficacy.[1]

Materials Science: This compound is also utilized in the development of advanced materials

and specialty chemicals. It can be used to modify polymer structures, creating materials with

tailored characteristics.[1]
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Caption: Logical relationship of 4-Fluoro-2-(trifluoromethyl)benzoyl chloride to its

applications.

Experimental Protocols
While a specific, detailed synthesis protocol for 4-Fluoro-2-(trifluoromethyl)benzoyl chloride
is not publicly available, a general and widely used method for preparing benzoyl chlorides is
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the reaction of the corresponding benzoic acid with a chlorinating agent.

General Synthesis of Benzoyl Chlorides from Benzoic Acids

This protocol describes a common laboratory procedure for the conversion of a substituted

benzoic acid to its corresponding benzoyl chloride using oxalyl chloride or thionyl chloride.

Materials:

4-Fluoro-2-(trifluoromethyl)benzoic acid

Oxalyl chloride (or Thionyl chloride)

Anhydrous Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)

N,N-Dimethylformamide (DMF, catalytic amount)

Round-bottom flask

Magnetic stirrer

Reflux condenser with a drying tube (or inert gas inlet)

Addition funnel

Procedure:

Setup: Assemble a dry round-bottom flask with a magnetic stir bar and an addition funnel

under an inert atmosphere (e.g., nitrogen or argon).

Dissolution: Dissolve the starting material, 4-Fluoro-2-(trifluoromethyl)benzoic acid, in an

anhydrous solvent like DCM.

Catalyst Addition: Add a catalytic amount (a few drops) of DMF to the solution.

Chlorination: Slowly add the chlorinating agent (e.g., oxalyl chloride, ~1.1-1.5 equivalents) to

the stirred solution at a controlled temperature (often starting at 0 °C and allowing it to warm

to room temperature).
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Reaction: Stir the mixture at room temperature for several hours or until the reaction is

complete (monitoring by TLC or gas evolution ceases).

Work-up: Carefully remove the solvent and any excess reagent under reduced pressure.

Purification: The resulting crude 4-Fluoro-2-(trifluoromethyl)benzoyl chloride can be

purified by fractional distillation under reduced pressure to yield the final product.
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Caption: Generalized experimental workflow for the synthesis of benzoyl chlorides.
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Safety and Handling
4-Fluoro-2-(trifluoromethyl)benzoyl chloride is a corrosive and hazardous chemical that

requires careful handling in a well-ventilated area, preferably a chemical fume hood.

Table 3: Safety and Hazard Information

Hazard Type GHS Classification Details

Physical Hazard Combustible Liquid
Flash Point: 85 °C (185 °F)
- closed cup[3]

Health Hazard Skin Corrosion / Irritation

Category 1A/1B: Causes

severe skin burns and eye

damage[2][3][7]

Serious Eye Damage
Category 1: Causes serious

eye damage[2][7]

| | Respiratory Irritation | STOT SE 3: May cause respiratory irritation[2] |

GHS Information:

Pictograms: GHS05 (Corrosion), GHS07 (Exclamation Mark)[2][3]

Signal Word:Danger[2][3]

Hazard Statements: H314 (Causes severe skin burns and eye damage), H335 (May cause

respiratory irritation), H227 (Combustible liquid).[2]

Precautionary Statements: P280 (Wear protective gloves/protective clothing/eye

protection/face protection), P303+P361+P353 (IF ON SKIN...), P305+P351+P338 (IF IN

EYES...), P405 (Store locked up).[3][5]

Personal Protective Equipment (PPE):

Eye/Face Protection: Use chemical safety goggles and a face shield.[2]

Hand Protection: Wear appropriate chemical-resistant gloves.[2]
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Skin and Body Protection: Wear suitable protective clothing.[2]

Respiratory Protection: In case of inadequate ventilation, wear respiratory protection.[2]

First Aid Measures:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes and seek urgent

medical attention.[7][8]

Skin Contact: Immediately remove all contaminated clothing and wash the affected area with

plenty of water. Seek immediate medical attention.[7][8]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.[7][8]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and call a physician

immediately.[6][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [4-Fluoro-2-(trifluoromethyl)benzoyl chloride chemical
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b064399#4-fluoro-2-trifluoromethyl-benzoyl-chloride-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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